Cas no 249728-94-7 (Hexanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-)

Hexanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- structure

249728-94-7 structure

Product Name:Hexanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-

CAS No:249728-94-7

Molecular Formula:C_₂₄H_₄₉NO_₄

Molecular Weight:415.650168180466

CID:1419944

PubChem ID:10251295

Hexanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- Properties

Names and Identifiers

- Hexanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-
- N-HEXANOYL-PHYTOSPHINGOSINE
- N-hexanoyl-4-hydroxysphinganine
- N-((2S,3S,4R)-1,3,4-Trihydroxyoctadecan-2-yl)hexanamide
- N-hexanoylphytosphingosine
- 2FD4Y5XL2L
- Caprooyl phytosphingosine
- N-((1S,2S,3R)-2,3-Dihydroxy-1-(hydroxymethyl)heptadecyl)hexanamide
- Hexanamide, N-((1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl)-
- N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-hexanamide
- N-hexanoyl-(4R)-hydroxysphinganine
- N-[(2S,3S,4R)-1,3,4-trihydroxyoctadecan-2-yl]hexanamide
- C6 Phytoceramide (t18:0/6:0)
- CHEBI:88095
- UNII-2FD4Y5XL2L
- Cer(t18:0/6:0)
- SCHEMBL22910824
- Q27160047
- Caprooyl phytosphingosine [INCI]
- 249728-94-7
- InChIKey： DAAZGMWCIAIMCL-ZDXQCDESSA-N
- Inchi： InChI=1S/C24H49NO4/c1-3-5-7-8-9-10-11-12-13-14-15-17-18-22(27)24(29)21(20-26)25-23(28)19-16-6-4-2/h21-22,24,26-27,29H,3-20H2,1-2H3,(H,25,28)/t21-,22+,24-/m0/s1
- SMILES： CCCCCCCCCCCCCCC(C(C(CO)NC(=O)CCCCC)O)O

Computed Properties

Exact Mass: 415.36615904g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 21
Monoisotopic Mass: 415.36615904g/mol
Heavy Atom Count: 29
Complexity: 365
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.8
Topological Polar Surface Area: 89.8Å²

Hexanamide,N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01EQHT-5mg	N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-hexanamide	249728-94-7	≥98%	5mg	$274.00	2024-05-21
A2B Chem LLC	AX66337-5mg	N-[(1S,2S,3R)-2,3-dihydroxy-1-(hydroxymethyl)heptadecyl]-hexanamide	249728-94-7	≥98%	5mg	$193.00	2024-04-20
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci70450-5mg	C6 Phytoceramide (t18:0/6:0)	249728-94-7	98%	5mg	￥3061.00	2022-04-26

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